Cas no 1354754-10-1 (4-chloro-2-cyclopropyl-6-(p-tolyl)pyrimidine)

• Product Name: 4-chloro-2-cyclopropyl-6-(p-tolyl)pyrimidine
• CAS No: 1354754-10-1
• MF: C₁₄H₁₃ClN₂
• MW: 244.719422101974
• CID: 5573880
• Update Time: 2025-06-26

4-chloro-2-cyclopropyl-6-(p-tolyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-cyclopropyl-6-(p-tolyl)pyrimidine
• Pyrimidine, 4-chloro-2-cyclopropyl-6-(4-methylphenyl)-

• Inchi： 1S/C14H13ClN2/c1-9-2-4-10(5-3-9)12-8-13(15)17-14(16-12)11-6-7-11/h2-5,8,11H,6-7H2,1H3
• InChI Key： IEOUDFCKQDQWAP-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC(C2=CC=C(C)C=C2)=CC(Cl)=N1

Experimental Properties

• Density: 1.239±0.06 g/cm3(Predicted)
• Boiling Point: 382.3±27.0 °C(Predicted)
• pka: 0.27±0.32(Predicted)

Additional information on 4-chloro-2-cyclopropyl-6-(p-tolyl)pyrimidine

4-Chloro-2-Cyclopropyl-6-(p-Tolyl)Pyrimidine: A Comprehensive Overview

The compound 4-chloro-2-cyclopropyl-6-(p-tolyl)pyrimidine, with the CAS number 1354754-10-1, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the broader class of pyrimidines, which are heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms at positions 1 and 3. The unique substitution pattern of this molecule—featuring a chlorine atom at position 4, a cyclopropyl group at position 2, and a p-tolyl group at position 6—contributes to its distinctive chemical properties and potential applications.

Pyrimidines are well-known for their role in nucleic acids, such as thymine, cytosine, and uracil, which are essential components of DNA and RNA. However, synthetic pyrimidines like 4-chloro-2-cyclopropyl-6-(p-tolyl)pyrimidine have found applications beyond biology, particularly in drug discovery and material synthesis. The introduction of substituents such as chlorine and cyclopropyl groups can significantly influence the electronic properties and reactivity of the molecule, making it a valuable substrate for further chemical modifications.

Recent studies have highlighted the potential of 4-chloro-2-cyclopropyl-6-(p-tolyl)pyrimidine in the development of novel pharmaceutical agents. For instance, researchers have explored its role as a scaffold for designing kinase inhibitors, which are critical in targeting various diseases such as cancer and inflammatory disorders. The cyclopropyl group, known for its strained ring structure, can induce steric effects that enhance the binding affinity of the molecule to specific protein targets. Similarly, the p-tolyl group introduces electron-donating effects, which can modulate the electronic environment of the pyrimidine ring and improve bioavailability.

In addition to its pharmacological applications, 4-chloro-2-cyclopropyl-6-(p-tolyl)pyrimidine has shown promise in materials science. Its rigid aromatic structure and functional substituents make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for thin-film transistors (TFTs). Recent advancements in this area have demonstrated that pyrimidine-based compounds can exhibit favorable charge transport properties, making them suitable for next-generation electronic devices.

The synthesis of 4-chloro-2-cyclopropyl-6-(p-tolyl)pyrimidine typically involves multi-step organic reactions, often utilizing microwave-assisted synthesis or catalytic methods to enhance reaction efficiency. Researchers have reported various strategies for constructing this compound, including nucleophilic aromatic substitution and coupling reactions. These methods not only ensure high yields but also allow for fine-tuning of the substituents to achieve desired properties.

From an environmental perspective, the development of efficient synthetic routes for 4-chloro-2-cyclopropyl-6-(p-tolyl)pyrimidine is crucial to minimize waste and reduce ecological impact. Green chemistry principles have been increasingly applied in its synthesis, with efforts focused on using recyclable catalysts and solvent systems.

In conclusion, 4-chloro-2-cyclopropyl-6-(p-tolyl)pyrimidine stands as a testament to the versatility of pyrimidine derivatives in modern chemistry. Its unique structure, combined with recent advancements in synthetic methodologies and application areas, positions it as a key compound in both academic research and industrial development.